1-(3-fluorobenzoyl)-N-(3,4,5-trimethoxyphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(3-fluorobenzoyl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H25FN2O5/c1-28-18-12-17(13-19(29-2)20(18)30-3)24-21(26)14-7-9-25(10-8-14)22(27)15-5-4-6-16(23)11-15/h4-6,11-14H,7-10H2,1-3H3,(H,24,26)
• InChI Key: ZZECGSGQRXNXOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)C2CCN(CC2)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C22H25FN2O5
• Molecular Weight: 416.4 g/mol

Description

1-(3-fluorobenzoyl)-N-(3,4,5-trimethoxyphenyl)-4-piperidinecarboxamide, also known as FTTP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. FTTP belongs to the class of piperidinecarboxamide derivatives, which have been shown to exhibit various pharmacological effects.

Mechanism of Action

The mechanism of action of 1-(3-fluorobenzoyl)-N-(3,4,5-trimethoxyphenyl)-4-piperidinecarboxamide involves its ability to inhibit acetylcholinesterase activity. Acetylcholinesterase is responsible for breaking down acetylcholine, a neurotransmitter that plays a crucial role in cognitive function. By inhibiting acetylcholinesterase, 1-(3-fluorobenzoyl)-N-(3,4,5-trimethoxyphenyl)-4-piperidinecarboxamide increases the availability of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects
Studies have shown that 1-(3-fluorobenzoyl)-N-(3,4,5-trimethoxyphenyl)-4-piperidinecarboxamide can improve cognitive function in animal models of Alzheimer's disease. It has also been shown to reduce oxidative stress and inflammation in the brain, which are both factors that contribute to the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-fluorobenzoyl)-N-(3,4,5-trimethoxyphenyl)-4-piperidinecarboxamide in lab experiments is its ability to inhibit acetylcholinesterase activity, which can be useful in studying the role of acetylcholine in cognitive function. However, one limitation of using 1-(3-fluorobenzoyl)-N-(3,4,5-trimethoxyphenyl)-4-piperidinecarboxamide is its potential toxicity, which can affect the results of experiments.

Future Directions

There are several future directions for research on 1-(3-fluorobenzoyl)-N-(3,4,5-trimethoxyphenyl)-4-piperidinecarboxamide. One area of research could focus on the development of 1-(3-fluorobenzoyl)-N-(3,4,5-trimethoxyphenyl)-4-piperidinecarboxamide derivatives with improved pharmacological properties. Another area of research could focus on the use of 1-(3-fluorobenzoyl)-N-(3,4,5-trimethoxyphenyl)-4-piperidinecarboxamide in combination with other drugs for the treatment of neurodegenerative diseases. Additionally, further studies could investigate the potential toxicity of 1-(3-fluorobenzoyl)-N-(3,4,5-trimethoxyphenyl)-4-piperidinecarboxamide and its derivatives in order to better understand their safety profile.

Scientific Research Applications

1-(3-fluorobenzoyl)-N-(3,4,5-trimethoxyphenyl)-4-piperidinecarboxamide has been studied for its potential therapeutic properties, particularly in the treatment of neurological disorders such as Alzheimer's disease. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels in the brain, which can improve cognitive function.